Cas no 2228502-23-4 (tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate)

• Product Name: tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate
• CAS No: 2228502-23-4
• MF: C₁₄H₂₀F₃N₃O₂
• MW: 319.322713851929
• CID: 5891553
• PubChem ID: 165722503
• Update Time: 2025-10-28

tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate
• tert-butyl N-{2-amino-3-[4-(trifluoromethyl)pyridin-3-yl]propyl}carbamate
• EN300-1887986
• 2228502-23-4

• Inchi： 1S/C14H20F3N3O2/c1-13(2,3)22-12(21)20-8-10(18)6-9-7-19-5-4-11(9)14(15,16)17/h4-5,7,10H,6,8,18H2,1-3H3,(H,20,21)
• InChI Key： OCCXGMSZWRHQKL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1CC(CNC(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 319.15076138g/mol
• Monoisotopic Mass: 319.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate

Introduction to Tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate (CAS No. 2228502-23-4)

Tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate, a compound with the CAS number 2228502-23-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and functional diversity of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of Tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate incorporates several key features that contribute to its pharmacological activity. The presence of a tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound towards biological targets. Additionally, the pyridine ring with a trifluoromethyl substituent enhances the lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the development of novel therapeutic agents. The trifluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of small molecules by increasing their binding affinity and resistance to metabolic degradation. This feature makes Tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate a valuable compound for further exploration in medicinal chemistry.

In the realm of drug discovery, the amino group at the 2-position of the pyridine ring serves as a versatile handle for further functionalization. This allows for the attachment of various pharmacophores, enabling the synthesis of derivatives with tailored biological activities. The propyl chain extending from the carbamate group provides additional space for structural modifications, which can be exploited to optimize potency and selectivity.

The carbamate moiety is another critical feature of this compound, contributing to its overall solubility and bioavailability. Carbamate-based compounds have been widely studied for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The tert-butyl group at the nitrogen atom of the carbamate enhances stability against hydrolysis, ensuring prolonged activity in biological systems.

Current research in pharmaceutical chemistry is increasingly focused on developing molecules that exhibit high selectivity and low toxicity. The unique structural features of Tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate make it a promising candidate for addressing these challenges. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyridine core efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring high purity and quality.

The biological activity of Tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate has been evaluated in various in vitro assays. Preliminary results suggest that this compound exhibits potent inhibitory effects on specific enzymes implicated in inflammatory pathways. These findings align with recent studies demonstrating the therapeutic potential of fluorinated pyridine derivatives in modulating immune responses and reducing inflammation.

Further investigation into the pharmacological properties of this compound is warranted to elucidate its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the complex interactions between this molecule and its biological targets. Such studies will pave the way for the development of novel drugs that address unmet medical needs.

The future prospects for Tert-butyl N-{2-amino-3-4-(trifluoromethyl)pyridin-3-ylpropyl}carbamate are bright, with ongoing research focusing on optimizing its chemical structure and exploring new applications. Advances in drug delivery systems and targeted therapy strategies may further enhance its clinical relevance. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.